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Compound of Interest

Compound Name: DG-8

Cat. No.: B12393720

Get Quote

Initial investigations to create a technical support center for reducing the off-target effects of a

compound referred to as "DG-8" have revealed a significant ambiguity in the identity of this

molecule within the scientific research community. The term "DG-8" does not correspond to a

well-defined and widely recognized kinase inhibitor or research compound for which a

comprehensive off-target profile and mitigation strategies can be detailed.

Our search has yielded several possible, but ultimately inconclusive, interpretations of "DG-8":

Delta-8-tetrahydrocannabinol (Δ8-THC): A psychoactive cannabinoid and isomer of Delta-9-

THC, the primary psychoactive component in cannabis. While Δ8-THC is a subject of

research and has known on-target effects on cannabinoid receptors (CB1 and CB2), the

discussion around its "off-target" effects is not typically framed in the context of a specific

research tool for which precise off-target mitigation strategies in cellular assays are the

primary concern. The focus is more on its physiological and psychoactive side effects.

Diacylglycerol Kinase Subtype 8 (DGKθ) Inhibitors: Research exists on inhibitors of

Diacylglycerol Kinase Subtype 8 (often abbreviated as DGKθ or DGS8). However, the

specific inhibitors for this enzyme are not commonly referred to as "DG-8."
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A Modified Deoxyguanosine: The Protein Data Bank (PDB) contains an entry for a ligand

with the identifier "DG8," which is 2'-deoxy-8-(pyren-1-ylamino)guanosine 5'-(dihydrogen

phosphate). This is a modified DNA component and not a kinase inhibitor or a drug-like

molecule in the context of the user's request.

Proprietary or Obscure Compound: It is possible that "DG-8" is an internal designation for a

compound within a specific research institution or company, or a very newly developed

molecule that is not yet widely documented in public scientific literature.

Due to the lack of a clear and unambiguous identification of "DG-8" as a specific research

compound with known on-target and off-target effects, we are unable to provide the requested

technical support center content.

To proceed with your request, please provide more specific information about the "DG-8"

compound you are working with, such as:

The full chemical name or IUPAC name.

The CAS (Chemical Abstracts Service) number.

The primary intended biological target (e.g., a specific kinase).

Any publication or patent references that describe the compound.

Once the identity of "DG-8" is clarified, we will be able to gather the necessary information to

create a comprehensive technical support resource detailing its off-target effects and providing

robust troubleshooting guides and FAQs for researchers.

To cite this document: BenchChem. [Technical Support Center: Navigating the "DG-8"
Ambiguity in Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393720/docs#technical-support-center-navigating-
the-dg-8-ambiguity-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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